Cas no 69450-89-1 (1-(Ethoxymethyl)propylaminehydrochloride)

• Product Name: 1-(Ethoxymethyl)propylaminehydrochloride
• CAS No: 69450-89-1
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 1069589
• PubChem ID: 45074951
• Update Time: 2025-11-07

1-(Ethoxymethyl)propylaminehydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxymethyl)propylamine hydrochloride
• 1-ethoxybutan-2-amine hydrochloride
• AG-A-15777
• CTK6G3540
• MolPort-003-991-303
• AKOS015847365
• 1-ethoxybutan-2-amine;hydrochloride
• 69450-89-1
• 1-Ethoxybutan-2-amine--hydrogen chloride (1/1)
• DTXSID00662980
• 1-(Ethoxymethyl)propylaminehydrochloride

• Inchi： 1S/C6H15NO.ClH/c1-3-6(7)5-8-4-2;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： UCGHUVMQTVUYTL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CC(CC)N

Computed Properties

• Exact Mass: 153.09218
• Monoisotopic Mass: 153.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Boiling Point: 196.8°C at 760 mmHg
• Flash Point: 72.8°C
• PSA: 35.25

1-(Ethoxymethyl)propylaminehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(Ethoxymethyl)propylaminehydrochloride

1-(Ethoxymethyl)propylamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 69450-89-1, commonly referred to as 1-(Ethoxymethyl)propylamine hydrochloride, is a versatile chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound has garnered attention due to its unique structural properties and potential for use in drug development. In this article, we will delve into its chemical structure, synthesis methods, biological activity, and latest research findings to provide a comprehensive understanding of its significance.

1-(Ethoxymethyl)propylamine hydrochloride is an organic compound characterized by its amine functional group and ethoxymethyl substituent. The molecule consists of a propyl chain attached to an ethoxymethyl group, forming a tertiary amine structure. This structure contributes to its amphiprotic nature, making it suitable for various chemical reactions. The hydrochloride salt form enhances its solubility in aqueous solutions, which is advantageous for its application in pharmaceutical formulations.

Recent studies have highlighted the potential of 1-(Ethoxymethyl)propylamine hydrochloride as a building block in the synthesis of bioactive molecules. Researchers have explored its role in the development of antidepressants, antimicrobial agents, and neuroprotective drugs. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings underscore its potential as a lead compound in drug discovery.

In terms of synthesis, 1-(Ethoxymethyl)propylamine hydrochloride can be prepared through various methods, including nucleophilic substitution and reductive amination. One efficient approach involves the reaction of ethoxyacetaldehyde with propylamine followed by acidification to form the hydrochloride salt. This method ensures high purity and yield, making it suitable for large-scale production. The synthesis process has been optimized in recent years to minimize environmental impact and improve cost-effectiveness.

The biological activity of 1-(Ethoxymethyl)propylamine hydrochloride is closely tied to its ability to interact with cellular targets. Preclinical studies have shown that it exhibits moderate anti-inflammatory properties and can modulate signaling pathways involved in inflammation. Additionally, its ability to act as a neurotransmitter reuptake inhibitor has been explored in the context of treating mood disorders. These properties make it a valuable tool in both academic research and industrial applications.

From an industrial perspective, 1-(Ethoxymethyl)propylamine hydrochloride is widely used as an intermediate in the synthesis of complex molecules. Its role as a chiral building block has been particularly significant in the development of enantiomerically pure compounds. Recent advancements in asymmetric synthesis have further enhanced its utility, enabling the production of optically active derivatives with high enantiomeric excess (ee). This capability is crucial for developing drugs with specific pharmacokinetic profiles.

In conclusion, 1-(Ethoxymethyl)propylamine hydrochloride (CAS No. 69450-89-1) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with advancements in synthesis and biological research, positions it as a key player in modern drug discovery and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific innovation.